N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(2-methyl-1-propenyl)urea

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylprop-1-enyl)urea
• InChI: InChI=1S/C13H16N2O3/c1-9(2)8-14-13(16)15-10-3-4-11-12(7-10)18-6-5-17-11/h3-4,7-8H,5-6H2,1-2H3,(H2,14,15,16)
• InChI Key: GSCUJZHPUXPLIA-UHFFFAOYSA-N
• Canonical SMILES: CC(=CNC(=O)NC1=CC2=C(C=C1)OCCO2)C
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(2-methyl-1-propenyl)urea, also known as DBU, is a chemical compound that has gained attention in the scientific community due to its unique properties and potential applications. DBU is a white crystalline solid that is soluble in organic solvents and has a melting point of 91-93°C. This compound has been studied extensively for its synthesis method, mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Antibacterial and Anti-Inflammatory Applications

• Antibacterial Potential : N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(2-methyl-1-propenyl)urea and its derivatives have demonstrated significant antibacterial activity against various Gram-positive and Gram-negative bacterial strains. This suggests their potential as therapeutic agents for bacterial infections (Abbasi et al., 2017).
• Lipoxygenase Inhibition : These compounds have also shown inhibitory activity against the lipoxygenase enzyme, indicating their potential use in treating inflammatory diseases (Abbasi et al., 2017).

Antidiabetic Potential

• α-Glucosidase Enzyme Inhibition : Some derivatives of this compound have displayed inhibitory activities against α-glucosidase enzyme, suggesting their potential as therapeutic agents for type-2 diabetes (Abbasi et al., 2023).

Cancer Research

• Anticancer Activity : Certain derivatives of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(2-methyl-1-propenyl)urea have exhibited strong anticancer activity in several assays and cell lines, making them candidates for clinical trials in cancer treatment (Nammalwar et al., 2010).

Antimicrobial and Antifungal Agents

• Antimicrobial and Antifungal Activities : These compounds have been evaluated for their antimicrobial and antifungal activities, with some showing promising results against various pathogens. This highlights their potential as valuable antimicrobial agents (Abbasi et al., 2020).

Alzheimer's Disease and Type-2 Diabetes

• Therapeutic Agents for Alzheimer's Disease and Type-2 Diabetes : Certain derivatives have shown moderate inhibitory potential against enzymes related to Alzheimer's disease and type-2 diabetes, making them potential therapeutic agents for these diseases (Abbasi et al., 2019).

Enzyme Inhibition and Antiproliferative Activity

• Inhibition of Enzymes and Antiproliferative Activity : These compounds have been found to inhibit various enzymes and exhibit antiproliferative activity against cancer cell lines, further supporting their potential in cancer therapy (Esteves-Souza et al., 2006).